Cas no 98154-04-2 (7-Hydroxy-4-methoxy-1-indanone)
98154-04-2 structure
Product Name:7-Hydroxy-4-methoxy-1-indanone
CAS No:98154-04-2
MF:C10H10O3
MW:178.184603214264
CID:833822
PubChem ID:13447205
Update Time:2025-04-19
7-Hydroxy-4-methoxy-1-indanone Chemical and Physical Properties
Names and Identifiers
-
- 7-Hydroxy-4-methoxy-1-indanone
- 7-hydroxy-4-methoxy-2,3-dihydroinden-1-one
- AM1233
- 7-Hydroxy-4-methoxy-indan-1-one
- F19151
- DTXSID00541089
- 7-hydroxy-4-methoxy-2,3-dihydro-1H-inden-1-one
- 98154-04-2
- FT-0770258
- AC-23405
- MFCD09908135
- AKOS006311469
- SCHEMBL14451818
- 1H-Inden-1-one, 2,3-dihydro-7-hydroxy-4-methoxy-
-
- Inchi: 1S/C10H10O3/c1-13-9-5-4-8(12)10-6(9)2-3-7(10)11/h4-5,12H,2-3H2,1H3
- InChI Key: GTDPFEVASSGTHY-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=C(C2C(CCC=21)=O)O
Computed Properties
- Exact Mass: 178.062994177g/mol
- Monoisotopic Mass: 178.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 46.5Ų
7-Hydroxy-4-methoxy-1-indanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1750880-1g |
7-Hydroxy-4-methoxy-2,3-dihydro-1h-inden-1-one |
98154-04-2 | 98% | 1g |
¥5359.00 | 2024-04-23 |
7-Hydroxy-4-methoxy-1-indanone Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
98154-04-2 (7-Hydroxy-4-methoxy-1-indanone) Related Products
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- 6968-35-0(7-Hydroxy-1-indanone)
- 33892-75-0(5-Methoxy-1-tetralone)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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